![molecular formula C19H25N3O3 B2374537 N-methyl-2-(8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-(3-methylphenyl)acetamide CAS No. 1574595-14-4](/img/structure/B2374537.png)
N-methyl-2-(8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-(3-methylphenyl)acetamide
Description
N-methyl-2-(8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-(3-methylphenyl)acetamide is a useful research compound. Its molecular formula is C19H25N3O3 and its molecular weight is 343.427. The purity is usually 95%.
BenchChem offers high-quality N-methyl-2-(8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-(3-methylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-methyl-2-(8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-(3-methylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
1. Biological Effects of Related Compounds
Kennedy (2001) discussed the biological effects and toxicology of acetamide and its derivatives, emphasizing their commercial importance and the need to update information on the biological consequences of exposure. The study underscores that biological responses vary among different chemicals in this category, reflecting the material's biology and its usage or proposed usage. The expanding information on environmental toxicology of these materials also adds a new dimension to understanding their effects Kennedy, 2001.
2. Analgesic Efficacy in Postoperative Pain
Schmid et al. (1999) explored the use and efficacy of low-dose ketamine, a well-known general anesthetic and short-acting analgesic, in managing acute postoperative pain. The study highlights ketamine's potential role in improving postoperative pain management and reducing opioid-related adverse effects, suggesting a significant area of application for related compounds in pain management Schmid et al., 1999.
3. Antidepressant Effects
Yang et al. (2012) emphasized the potential antidepressant effects of ketamine, an N-methyl-D-aspartate (NMDA) receptor antagonist. The study discusses the promising future of researching AMPA receptor agonists for depression treatment, indicating the significance of such compounds in developing novel antidepressants Yang et al., 2012.
4. NMDA Receptor Antagonism and Chronic Pain Management
Fisher et al. (2000) reviewed the role of the NMDA receptor in pain, discussing the evidence supporting the use of NMDA receptor antagonists like ketamine in alleviating chronic pain. This insight into the NMDA receptor's involvement in pain modulation suggests potential therapeutic applications for related compounds in chronic pain management Fisher et al., 2000.
properties
IUPAC Name |
N-methyl-2-(8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)-N-(3-methylphenyl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25N3O3/c1-13-7-9-19(10-8-13)17(24)22(18(25)20-19)12-16(23)21(3)15-6-4-5-14(2)11-15/h4-6,11,13H,7-10,12H2,1-3H3,(H,20,25) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LFFDPJMKYZSOQG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC2(CC1)C(=O)N(C(=O)N2)CC(=O)N(C)C3=CC=CC(=C3)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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